Cas no 76372-76-4 (N,N'-Bis(2,6-dimethylphenyl)perylene-3,4,9,10-tetracarboxylic Diimide)

• Product Name: N,N'-Bis(2,6-dimethylphenyl)perylene-3,4,9,10-tetracarboxylic Diimide
• CAS No: 76372-76-4
• Molecular Formula: C₄₀H₂₆N₂O₄
• Molecular Weight: 598.64544
• MDL: MFCD00134588
• CID: 561271
• PubChem ID: 4189394

N,N'-Bis(2,6-dimethylphenyl)perylene-3,4,9,10-tetracarboxylic Diimide Properties

Names and Identifiers

• 2,9-Bis(2,6-dimethylphenyl)anthra[2,1,9-def:6,5,10-d'e'f']diisoquinoline-1,3,8,10(2H,9H)-tetraone
• 2,9-Bis(2,6-dimethylphenyl)isoquinolino[4',5',6':6,5,10]anthra[2, 1,9-def]isoquinoline-1,3,8,10(2H,9H)-tetrone
• Anthra[2,1,9-def:6,5,10-d'e'f']diisoquinoline-1,3,8,10(2H,9H)-tetrone,2,9-bis(2,6-dimethylphen...
• Anthra[2,1,9-def:6,5,10-d'e'f']diisoquinoline-1,3,8,10(2H,9H)-tetrone,2,9-bis(2,6-dimethylphenyl)-
• N N'-BIS(2,6-DIME.PHE.)PERYLENE-3,4 9,10 TETRACARBOX.DIIMIDE
• PTCDI-C4
• 663921_ALDRICH
• N,N inverted exclamation marka-Dipentyl-3,4,9,10-perylenedicarboximide
• N,N'-bis-n-propyl-3,4,9,10-perylenetetracarboxdiimide
• N,N'-di(1-propyl)perylene-3,4:9,10-bis(dicarboximid)
• N,N'-Di(2,6-xylyl)perylen-3,4:9,10-bis(dicarboximid)
• N,N'-Di-n-propyl-3,4:9,10-perylentetracarboxyldiimid
• N,N'-dipentyl-3,4,9,10-perylenetetracarboxylic diimide
• N,N'-Dipentylper
• N,N'-dipropyl-3,4:9,10-perylenebis(dicarboximide)
• N, N`-Bis(2, 6-dimethylphenyl)perylene-3, 4, 9, 10-tetracarboxylic diimide
• 2,9-Bis(2,6-dimethylphenyl)anthra[2,1,9-def:6,5,10-d'e'f']diisoquinoline-1,3,8,10(2H,9H)-tetrone
• DTXSID901116819
• 76372-76-4
• SCHEMBL272816
• BCP32900
• AKOS022172031
• N,N'-Bis(2,6-xylidyl)-3,4,9,10-perylenecarboximide;PTCDI-C4
• N,N'-Bis(2,6-dimethylphenyl)perylene-3,4,9,10-tetracarboxylic diimide
• FT-0641591
• 7,18-bis(2,6-dimethylphenyl)-7,18-diazaheptacyclo[14.6.2.22,5.03,12.04,9.013,23.020,24]hexacosa-1(23),2,4,9,11,13,15,20(24),21,25-decaene-6,8,17,19-tetrone
• N,N'-Bis(2,6dimethylphenyl)perylene-3,4,9,10-tetracarboxylic diimide
• N,N'-Bis(2,6-xylidyl)-3,4,9,10-perylenecarboximide;
• 2,9-Bis(2,6-dimethylphenyl)anthra[2,1,9-def:6,5,10-d'e'fa(2)]diisoquinoline-1,3,8,10(2H,9H)-tetrone
• DB-056050

• MDL： MFCD00134588
• InChIKey： NJOMGKAERDOZHP-UHFFFAOYSA-N
• Inchi： InChI=1S/C40H26N2O4/c1-19-7-5-8-20(2)35(19)41-37(43)27-15-11-23-25-13-17-29-34-30(40(46)42(39(29)45)36-21(3)9-6-10-22(36)4)18-14-26(32(25)34)24-12-16-28(38(41)44)33(27)31(23)24/h5-18H,1-4H3
• SMILES： CC1=C(C(=CC=C1)C)N2C(=O)C3=C4C(=CC=C5C6=CC=C7C8=C(C=CC(=C68)C(=C54)C=C3)C(=O)N(C9=C(C)C=CC=C9C)C7=O)C2=O

Computed Properties

• Exact Mass: 598.189
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Rotatable Bond Count: 2
• Monoisotopic Mass: 598.189
• Heavy Atom Count: 46
• Complexity: 1140
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 7.9
• Tautomer Count: 3
• Surface Charge: 0
• Topological Polar Surface Area: 74.8A^2

Experimental Properties

• Refractive Index: 1.821
• Boiling Point: Not available
• Melting Point: >300 °C(lit.)
• Vapor Pressure: Not available
• Flash Point: Not available
• Density: 1.4±0.1 g/cm3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenanthrenes and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenanthrenes and derivatives Phenanthrenes and derivatives